Cas no 1097306-75-6 (Ethyl 5-bromooxazole-4-carboxylate)

Ethyl 5-bromooxazole-4-carboxylate structure
1097306-75-6 structure
Product Name:Ethyl 5-bromooxazole-4-carboxylate
CAS No:1097306-75-6
MF:C6H6BrNO3
MW:220.02074098587
CID:4679913
PubChem ID:54357831
Update Time:2024-11-06

Ethyl 5-bromooxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromooxazole-4-carboxylate
    • 4-Oxazolecarboxylic acid, 5-bromo-, ethyl ester
    • 5-Bromo-oxazole-4-carboxylic acid ethyl ester
    • AT24610
    • Ethyl5-bromooxazole-4-carboxylate
    • 1097306-75-6
    • SCHEMBL3724425
    • EN300-395275
    • ethyl 5-bromo-1,3-oxazole-4-carboxylate
    • Inchi: 1S/C6H6BrNO3/c1-2-10-6(9)4-5(7)11-3-8-4/h3H,2H2,1H3
    • InChI Key: UKJJUZSQTWPSCC-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)OCC)N=CO1

Computed Properties

  • Exact Mass: 218.95311g/mol
  • Monoisotopic Mass: 218.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 1.9

Ethyl 5-bromooxazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A370262-100mg
Ethyl 5-bromooxazole-4-carboxylate
1097306-75-6 95%
100mg
$446.0 2025-02-24
Enamine
EN300-395275-0.05g
ethyl 5-bromo-1,3-oxazole-4-carboxylate
1097306-75-6 95%
0.05g
$252.0 2023-05-25
Enamine
EN300-395275-0.1g
ethyl 5-bromo-1,3-oxazole-4-carboxylate
1097306-75-6 95%
0.1g
$376.0 2023-05-25
Enamine
EN300-395275-0.25g
ethyl 5-bromo-1,3-oxazole-4-carboxylate
1097306-75-6 95%
0.25g
$538.0 2023-05-25
Enamine
EN300-395275-0.5g
ethyl 5-bromo-1,3-oxazole-4-carboxylate
1097306-75-6 95%
0.5g
$847.0 2023-05-25
Enamine
EN300-395275-1.0g
ethyl 5-bromo-1,3-oxazole-4-carboxylate
1097306-75-6 95%
1g
$1086.0 2023-05-25
Enamine
EN300-395275-2.5g
ethyl 5-bromo-1,3-oxazole-4-carboxylate
1097306-75-6 95%
2.5g
$2127.0 2023-05-25
Enamine
EN300-395275-5.0g
ethyl 5-bromo-1,3-oxazole-4-carboxylate
1097306-75-6 95%
5g
$3147.0 2023-05-25
Enamine
EN300-395275-10.0g
ethyl 5-bromo-1,3-oxazole-4-carboxylate
1097306-75-6 95%
10g
$4667.0 2023-05-25
1PlusChem
1P021RCE-100mg
ETHYL 5-BROMOOXAZOLE-4-CARBOXYLATE
1097306-75-6 95%
100mg
$417.00 2023-12-26
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司